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Compound of Interest

Compound Name: Allyl(chloromethyl)dimethylsilane

Cat. No.: B1268312

This technical guide provides a comprehensive overview of
Allyl(chloromethyl)dimethylsilane, a versatile organosilicon compound. It is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis. This document details its chemical identity, physical and spectral properties,
synthesis methodologies with a focus on experimental protocols, and its applications in organic
chemistry.

Chemical Identity and Structure

Allyl(chloromethyl)dimethylsilane is a bifunctional molecule containing both a reactive
chloromethyl group and an allyl group attached to a central silicon atom. This unique structure
allows for a variety of chemical transformations, making it a valuable building block in organic
synthesis.

Chemical Structure:
The structure of Allyl(chloromethyl)dimethylsilane is as follows:

Identifiers:
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Identifier Value

IUPAC Name chloromethyl-dimethyl-prop-2-enylsilane[1]
CAS Number 33558-75-7, 75422-66-1[1]

Molecular Formula C6H13CISi[1]

Molecular Weight 148.71 g/mol

SMILES C--INVALID-LINK--(CC=C)CCI

inChl INChl=1S/C6H13CISi/c1-4-5-8(2,3)6-7/h4H,1,5-

6H2,2-3H3[1]

Physicochemical and Spectral Data

A summary of the key physical and spectral properties of Allyl(chloromethyl)dimethylsilane

is provided in the tables below for easy reference and comparison.

Table 1: Physical Properties

Property Value Reference
Boiling Point 63-66 °C @ 50 mmHg [2]
Density 0.907 g/mL at 25 °C [2]
Refractive Index (n20/D) 1.449 [2]

Table 2: Spectral Data
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Spectrum Type Key Features and References

1H NMR Spectral data available.[3]

13C NMR Spectral data available.[1]

Infrared (IR) FTIR and ATR-IR spectra are available.[1]

Mass Spect try (MS) GC-MS data is available, showing characteristic
ass Spectrometr
P ’ fragmentation patterns.[1]

Synthesis of Allyl(chloromethyl)dimethylsilane

Allyl(chloromethyl)dimethylsilane can be synthesized through several routes. The most
common and versatile method involves the Grignard reaction, where a suitable Grignard
reagent is reacted with a chlorosilane precursor. Another method is the direct chlorination of an
appropriate allylsilane.

Grignard Reaction: An Experimental Protocol

The following protocol describes a representative synthesis of
Allyl(chloromethyl)dimethylsilane via the Grignard reaction. This procedure is adapted from
the well-established synthesis of analogous organosilanes.[4]

Reaction Scheme:

Materials and Equipment:

e (Chloromethyl)dimethylchlorosilane

e Allyl bromide

e Magnesium turnings

e Anhydrous diethyl ether or tetrahydrofuran (THF)
e Anhydrous 1,4-Dioxane

e Saturated aqueous ammonium chloride solution
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e Anhydrous sodium sulfate

e Three-necked round-bottomed flask

e Pressure-equalizing dropping funnel

o Reflux condenser with a nitrogen inlet

e Magnetic stirrer

e Ice/water bath

o Separatory funnel

 Rotary evaporator

« Distillation apparatus

Procedure:

o Preparation of Allyimagnesium Bromide (Grignard Reagent):

[¢]

In a flame-dried three-necked flask equipped with a reflux condenser, a dropping funnel,
and a magnetic stirrer under a nitrogen atmosphere, place magnesium turnings.

o Add a small amount of anhydrous diethyl ether or THF to cover the magnesium.

o Slowly add a solution of allyl bromide in the anhydrous solvent from the dropping funnel to
initiate the reaction. The reaction is exothermic and may require initial warming to start.

o Once the reaction begins, continue the dropwise addition of the allyl bromide solution at a
rate that maintains a gentle reflux.

o After the addition is complete, stir the mixture for an additional hour to ensure complete
formation of the Grignard reagent.

e Reaction with (Chloromethyl)dimethylchlorosilane:
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o In a separate flame-dried three-necked flask equipped with a dropping funnel, a nitrogen
inlet, and a magnetic stirrer, place a solution of (chloromethyl)dimethylchlorosilane in
anhydrous 1,4-dioxane.

o Cool the flask in an ice/water bath.

o Slowly add the freshly prepared allylmagnesium bromide solution from the dropping funnel
to the cooled chlorosilane solution. A white precipitate of magnesium salts will form.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 2-3 hours.

o Work-up and Purification:

o Pour the reaction mixture into a beaker containing a stirred, ice-cold saturated aqueous
ammonium chloride solution to quench the reaction.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl
ether or ethyl acetate.

o Combine the organic layers and wash them with brine.
o Dry the organic phase over anhydrous sodium sulfate.

o Filter the solution to remove the drying agent and concentrate the filtrate using a rotary
evaporator.

o Purify the crude product by fractional distillation under reduced pressure to obtain pure
Allyl(chloromethyl)dimethylsilane.

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of
Allyl(chloromethyl)dimethylsilane via the Grignard reaction.
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Caption: Experimental workflow for the synthesis of Allyl(chloromethyl)dimethylsilane.

Applications in Organic Synthesis

Allyl(chloromethyl)dimethylsilane is a valuable reagent in organic synthesis due to its dual
functionality. The allyl group can participate in various reactions, including hydrosilylation and
electrophilic additions, while the chloromethyl group can be used for nucleophilic substitution
reactions.

One notable application is in chloroamination reactions, where it reacts with N,N-
dichloroarenesulfonamides.[5] Furthermore, as an allylsilane, it can be expected to undergo
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reactions characteristic of this class of compounds, such as the Hosomi-Sakurai reaction,
which involves the Lewis acid-mediated allylation of various electrophiles.[6] The ability to
introduce both an allyl and a functionalized silyl moiety makes it a versatile tool for the
construction of complex organic molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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